Cas no 894069-31-9 (3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide
• CAS No: 894069-31-9
• MF: C₁₈H₁₅N₅O₂S
• MW: 365.409001588821
• CID: 6057278
• PubChem ID: 7524128
• Update Time: 2025-06-14

3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide
• Benzenesulfonamide, 3-methyl-N-[4-(1,2,4-triazolo[4,3-b]pyridazin-6-yl)phenyl]-
• CHEMBL1725743
• 3-methyl-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzenesulfonamide
• 3-methyl-N-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzene-1-sulfonamide
• HMS3001K19
• SMR000808380
• AKOS024654621
• F2509-0077
• N-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-3-methylbenzenesulfonamide
• 894069-31-9
• MLS001239245

• Inchi： 1S/C18H15N5O2S/c1-13-3-2-4-16(11-13)26(24,25)22-15-7-5-14(6-8-15)17-9-10-18-20-19-12-23(18)21-17/h2-12,22H,1H3
• InChI Key： XHTFHKDZPJZONU-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN4C=NN=C4C=C3)C=C2)(=O)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 365.09464591g/mol
• Monoisotopic Mass: 365.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 6.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide

Recent Advances in the Study of 3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide (CAS: 894069-31-9)

The compound 3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide (CAS: 894069-31-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique triazolopyridazine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, to predict the compound's interactions with various biological targets. These efforts have identified potential binding sites and have provided insights into the structural modifications required to improve its efficacy.

In vitro and in vivo studies have demonstrated that 3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide exhibits promising activity against a range of disease targets, including inflammatory pathways and certain types of cancer. For instance, the compound has shown inhibitory effects on key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may act as a modulator of cell proliferation and apoptosis in cancer cell lines, making it a candidate for further investigation in oncology.

One of the most notable findings from recent research is the compound's ability to cross the blood-brain barrier (BBB), which opens up possibilities for its use in treating neurological disorders. Studies have reported that 3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide can modulate neurotransmitter systems and exhibit neuroprotective effects in animal models of neurodegenerative diseases. These findings highlight its potential as a multifunctional therapeutic agent.

Despite these promising results, challenges remain in the development of 3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide as a drug candidate. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Researchers are currently exploring various strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these hurdles.

In conclusion, 3-methyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzene-1-sulfonamide (CAS: 894069-31-9) represents a promising lead compound with diverse therapeutic potential. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual translation into clinical applications. The compound's unique structural features and broad biological activity make it a valuable subject of study in the field of chemical biology and drug discovery.